molecular formula C24H19ClN2O6 B10804894 5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide

5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide

Cat. No.: B10804894
M. Wt: 466.9 g/mol
InChI Key: FDGIPMJTURQNQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide is a synthetic benzamide derivative characterized by a complex substitution pattern. Its structure includes:

  • A chloro group at position 5 on the benzamide ring.
  • A 3,5-dimethoxyphenyl substituent attached to the amide nitrogen.
  • A methoxy group at position 2 on the benzamide core.

Properties

Molecular Formula

C24H19ClN2O6

Molecular Weight

466.9 g/mol

IUPAC Name

5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)-2-methoxybenzamide

InChI

InChI=1S/C24H19ClN2O6/c1-31-14-8-13(9-15(10-14)32-2)26-22(28)18-11-19(25)20(12-21(18)33-3)27-23(29)16-6-4-5-7-17(16)24(27)30/h4-12H,1-3H3,(H,26,28)

InChI Key

FDGIPMJTURQNQW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)NC(=O)C2=CC(=C(C=C2OC)N3C(=O)C4=CC=CC=C4C3=O)Cl)OC

Origin of Product

United States

Biological Activity

5-chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. Its structure suggests possible interactions with various biological targets, making it a candidate for further pharmacological evaluation.

Chemical Structure

The compound features a complex structure that includes:

  • A chloro-substituted benzamide moiety.
  • A dimethoxyphenyl group.
  • An isoindolinone framework.

This unique combination may contribute to its biological activity.

Pharmacological Properties

Research into the biological activity of this compound has indicated several potential pharmacological effects:

Antiviral Activity

Preliminary studies suggest that derivatives of benzamide compounds exhibit antiviral properties. For instance, related compounds have shown efficacy against Hepatitis B virus (HBV) by increasing intracellular levels of APOBEC3G (A3G), which inhibits HBV replication. The compound may share similar mechanisms due to structural similarities with known antiviral agents .

Anticancer Potential

The isoindolinone core in the compound has been associated with anticancer activity. Compounds containing this moiety have been reported to induce apoptosis in cancer cells and inhibit tumor growth in various models. The biological activity may be linked to the modulation of signaling pathways involved in cell proliferation and survival.

Case Studies and Research Findings

Several studies have investigated the biological activity of structurally related compounds:

  • Antiviral Studies : A study evaluating N-phenylbenzamide derivatives found that some exhibited potent anti-HBV activity (IC50 values ranging from 1.99 µM to 3.30 µM), suggesting that similar derivatives could be effective against HBV .
    CompoundIC50 (µM)Mechanism
    IMB-05231.99Increases A3G levels
    Lamivudine7.37Standard antiviral
  • Anticancer Activity : Compounds with isoindolinone structures have demonstrated significant cytotoxic effects against various cancer cell lines, indicating potential for further development as anticancer agents.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name (CAS/Ref) Key Substituents Molecular Weight Reported Use/Activity Source
5-Chloro-N-(3,5-dimethoxyphenyl)-4-(1,3-dioxoisoindolin-2-yl)-2-methoxy-benzamide Cl, 3,5-dimethoxyphenyl, 1,3-dioxoisoindolin-2-yl, OMe ~480 g/mol (estimated) Hypothesized herbicide/pesticide (structural analogy)
N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide (Etobenzanid) 2,3-dichlorophenyl, ethoxymethoxy ~344 g/mol Herbicide (cellulose biosynthesis inhibitor)
N-(1,3-benzodioxol-5-yl)-3-chlorobenzamide (392698-30-5) 3-Cl, 1,3-benzodioxole 275.69 g/mol Unknown (structural similarity to bioactive benzamides)
N-benzo[g][1,3]benzothiazol-2-yl-2,4-dimethoxybenzamide (5973-02-4) Benzothiazole, 2,4-dimethoxy ~364 g/mol No reported use (structural focus on heterocyclic systems)

Key Observations:

  • Substituent Impact on Bioactivity : The 1,3-dioxoisoindolin-2-yl group in the target compound introduces a rigid, planar structure, which may enhance binding to enzymatic targets compared to simpler substituents like ethoxymethoxy in etobenzanid .
  • Chloro and Methoxy Groups : Chlorine at position 5 and methoxy groups at positions 2 and 3,5 are common in herbicides (e.g., etobenzanid’s dichlorophenyl group). These substituents likely influence lipophilicity and membrane penetration .
  • Heterocyclic Moieties : The dioxoisoindolinyl group distinguishes the target compound from analogs like 5973-02-4 (benzothiazole-based), suggesting divergent mechanisms of action or solubility profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.